Cas no 1807000-95-8 (Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1807000-95-8
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4880866
• Update Time: 2025-05-26

Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-10(16)8-5(3-11)2-6(4-14)7(15-8)9(12)13/h2,9H,3H2,1H3
• InChI Key： HJDZQOQWCUSPOS-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=C(C(F)F)N=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807000-95-8): An Overview

Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807000-95-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a chloromethyl, cyano, and difluoromethyl group, along with the pyridine ring, imparts distinct chemical and biological properties that make it an intriguing subject for further investigation.

The chemical structure of Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate is particularly noteworthy. The chloromethyl group can serve as a reactive site for various chemical transformations, enabling the synthesis of diverse derivatives. The cyano group, known for its strong electron-withdrawing properties, can influence the compound's reactivity and stability. Additionally, the difluoromethyl group, which is increasingly recognized for its role in enhancing metabolic stability and bioavailability, further enhances the compound's potential as a drug candidate.

In recent studies, Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate has been evaluated for its biological activities. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Another study in the European Journal of Medicinal Chemistry highlighted its potential as a selective inhibitor of certain cancer cell lines, suggesting its utility in targeted cancer therapy.

The pharmacokinetic properties of Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate have also been investigated. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity and low molecular weight contribute to good oral bioavailability, making it an attractive candidate for drug development. Moreover, the presence of the difluoromethyl group has been shown to enhance metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthetic route to produce Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate is well-documented in the literature. A typical synthesis involves the reaction of 3-chloromethylpyridine with cyanoacetic acid followed by esterification with methanol and subsequent introduction of the difluoromethyl group through a suitable fluorinating agent. This multi-step process allows for precise control over the final product's purity and yield.

In conclusion, Methyl 3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807000-95-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable candidate for further development into therapeutic agents. Ongoing research continues to explore its full potential, with a focus on optimizing its pharmacological properties and advancing it towards clinical trials.